Cas no 7218-04-4 (2-acetamido-3-sulfanylpropanoic acid)

• Product Name: 2-acetamido-3-sulfanylpropanoic acid
• CAS No: 7218-04-4
• MF: C₅H₉NO₃S
• MW: 163.1949
• MDL: MFCD00151956
• CID: 576894
• PubChem ID: 581
• Update Time: 2025-08-05

2-acetamido-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cysteine, N-acetyl-
• N-Acetyl-DL-cysteine
• acetylcysteine
• Flumicil
• L-Cysteine, N-acetyl-
• N-acetyl-3-mercaptoalanine
• N-Acetylcysteine
• N-Acetyl-N-Cysteine
• NSC111180
• Respaire
• SBB007593
• 2-Acetamido-3-mercaptopropanoic acid
• 2-acetamido-3-sulfanylpropanoic acid
• (S)-2-Acetamido-3-mercaptopropanoic acid
• DL-Acetylcysteine
• L-Cysteine,
• 2-Acetylamino-3-mercapto-propionic acid
• Sodium 2-acetamido-3-mercaptopropionate
• 1-alpha-Acetamido-beta-mercaptopropionic acid
• DL-Cysteine, N-acetyl-
• WLN: SH1YVQMV1 -L
• SPECTRUM1500105
• HSCH2CH(NHCOCH3)CO2H
• DT

• MDL： MFCD00151956
• Inchi： 1S/C5H9NO3S/c1-3(7)6-4(2-10)5(8)9/h4,10H,2H2,1H3,(H,6,7)(H,8,9)
• InChI Key： PWKSKIMOESPYIA-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C([H])(C(=O)O[H])N([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 163.03037
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 148
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.294
• Boiling Point: 407.7°Cat760mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.518
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives